![molecular formula C7H14ClNO B2782775 9-Oxa-3-azabicyclo[3.3.1]nonane hydrochloride CAS No. 1947317-74-9](/img/structure/B2782775.png)
9-Oxa-3-azabicyclo[3.3.1]nonane hydrochloride
Overview
Description
9-Oxa-3-azabicyclo[3.3.1]nonane hydrochloride is a chemical compound with the CAS Number: 1947317-74-9 . It has a molecular weight of 163.65 . The IUPAC name for this compound is 9-oxa-3-azabicyclo[3.3.1]nonane hydrochloride . It is typically stored at temperatures below -10 degrees Celsius .
Molecular Structure Analysis
The InChI code for 9-Oxa-3-azabicyclo[3.3.1]nonane hydrochloride is 1S/C7H13NO.ClH/c1-2-6-4-8-5-7(3-1)9-6;/h6-8H,1-5H2;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
9-Oxa-3-azabicyclo[3.3.1]nonane hydrochloride is a powder . The compound is shipped with an ice pack to maintain its stability .Scientific Research Applications
Anticancer Chemotherapeutics
The bicyclo [3.3.1]nonane moiety, which is a part of 9-Oxa-3-azabicyclo[3.3.1]nonane hydrochloride, is predominant in most biologically active natural products due to its exceptional characteristics . Many derivatives of bicyclo [3.3.1]nonane are attractive to researchers for use as potent anticancer entities .
Asymmetric Catalysis
Bicyclo [3.3.1]nonane derivatives are also used in asymmetric catalysis . This involves the use of a catalyst to induce asymmetry in the reactants, leading to the formation of products that are not mirror images of each other.
Ion Receptors
These compounds have successful applications as ion receptors . Ion receptors are molecules that can bind and transport ions across cell membranes, playing a crucial role in biological processes.
Metallocycles
Metallocycles are cyclic compounds containing metal atoms. Bicyclo [3.3.1]nonane derivatives, including 9-Oxa-3-azabicyclo[3.3.1]nonane hydrochloride, have applications in the formation of metallocycles .
Molecular Tweezers
Molecular tweezers are a type of host molecule that can form complexes with guest molecules. Bicyclo [3.3.1]nonane derivatives are used in the creation of these molecular tweezers .
Aerobic Oxidation of Alcohols
9-Azabicyclo [3.3.1]nonane N -oxyl (ABNO), a related compound, may be employed for the aerobic oxidation of alcohols . This process is important in the production of aldehydes and ketones, which are key intermediates in many chemical reactions.
Construction of Indole-fused Azabicyclo Nonane Ring System
An indole-fused azabicyclo nonane ring system can be constructed using a SmI2-mediated radical cyclization protocol . This ring system is a key structural motif in many natural products and pharmaceuticals.
Synthesis of Diversely Functionalized Bicyclo Nonanes
Different routes for the construction of biologically active diversely functionalized bicyclo nonanes have been explored . These compounds have a wide range of applications in medicinal chemistry and drug discovery.
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and obtaining special instructions before use .
properties
IUPAC Name |
9-oxa-3-azabicyclo[3.3.1]nonane;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO.ClH/c1-2-6-4-8-5-7(3-1)9-6;/h6-8H,1-5H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPWYPZDGDQXBJO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CNCC(C1)O2.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-Oxa-3-azabicyclo[3.3.1]nonane hydrochloride | |
CAS RN |
1947317-74-9 |
Source
|
| Record name | 9-oxa-3-azabicyclo[3.3.1]nonane hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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